Cas no 2580214-95-3 (2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 2580214-95-3
• MF: C₁₁H₁₄F₃N₃O₄
• MW: 309.24177312851
• CID: 5661793
• PubChem ID: 165888316
• Update Time: 2023-11-27

2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(tert-butoxy)carbonyl]amino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• 2580214-95-3
• EN300-27723614
• 2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid

• Inchi： 1S/C11H14F3N3O4/c1-10(2,3)21-9(20)15-6-4-17(5-7(18)19)16-8(6)11(12,13)14/h4H,5H2,1-3H3,(H,15,20)(H,18,19)
• InChI Key： GSJMSGLKGUWJGX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(CC(=O)O)N=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 309.09364042g/mol
• Monoisotopic Mass: 309.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.4Ų